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Compound of Interest

Compound Name: 2-Mercaptonicotinic acid

Cat. No.: B183290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-mercaptonicotinic acid as a

versatile ligand in coordination chemistry. The document details the synthesis of the ligand and

its coordination complexes, along with protocols for its application in catalysis and biological

systems.

Introduction
2-Mercaptonicotinic acid (2-MNA), also known as 2-sulfanylpyridine-3-carboxylic acid, is a

heterocyclic compound featuring a carboxylic acid group and a thiol group attached to a

pyridine ring.[1][2] This arrangement of donor atoms (N, S, and O) allows for diverse

coordination modes with a variety of metal ions, leading to the formation of complexes with

interesting structural features and significant potential applications.[3][4] The ligand can exist in

tautomeric forms, the thiol and thione forms, which influences its coordination behavior.[4]

Coordination complexes of 2-MNA have been synthesized with a range of transition metals,

including palladium(II), platinum(II), rhenium(III), molybdenum(VI), copper(I), nickel(II), and

iron(II).[3][5][6] These complexes exhibit various coordination geometries and nuclearities, from

mononuclear species to coordination polymers. The resulting compounds have shown promise

in fields such as catalysis, materials science, and medicine.[3][6]
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Synthesis Protocols
Synthesis of 2-Mercaptonicotinic Acid
A common route for the synthesis of 2-mercaptonicotinic acid involves the reaction of 2-

chloronicotinic acid with thiourea.[7]

Protocol:

Suspend 2-chloronicotinic acid (790 mg, 5 mmol) and thiourea (457 mg, 6 mmol) in 15 mL of

water in a round-bottom flask.

Reflux the suspension at 90°C for 8 hours.

Cool the reaction mixture to room temperature, which should result in a pale yellow

suspension.

Adjust the pH of the suspension to approximately 8 with a dilute sodium hydroxide solution.

Stir the mixture for 10 minutes.

Acidify the mixture with dilute hydrochloric acid to precipitate a light yellow solid.

Collect the solid by filtration and dry it to obtain 2-mercaptonicotinic acid. (Yield:

approximately 590 mg, 84%).[7]

Experimental Workflow for Synthesis of 2-Mercaptonicotinic Acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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